Octane-d18
Octane-d18
Octane-d18 is a deuterated NMR solvent. It is useful in NMR-based research and analyses. It can be prepared starting from n-octane. It undergoes H/D (Hydrogen/Deuterium) exchange reaction with mono pinacolboryl complex at 110°C.
Brand Name:
Vulcanchem
CAS No.:
17252-77-6
VCID:
VC21050821
InChI:
InChI=1S/C8H18/c1-3-5-7-8-6-4-2/h3-8H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2
SMILES:
CCCCCCCC
Molecular Formula:
C8H18
Molecular Weight:
132.34 g/mol
Octane-d18
CAS No.: 17252-77-6
Cat. No.: VC21050821
Molecular Formula: C8H18
Molecular Weight: 132.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Octane-d18 is a deuterated NMR solvent. It is useful in NMR-based research and analyses. It can be prepared starting from n-octane. It undergoes H/D (Hydrogen/Deuterium) exchange reaction with mono pinacolboryl complex at 110°C. |
|---|---|
| CAS No. | 17252-77-6 |
| Molecular Formula | C8H18 |
| Molecular Weight | 132.34 g/mol |
| IUPAC Name | 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-octadecadeuteriooctane |
| Standard InChI | InChI=1S/C8H18/c1-3-5-7-8-6-4-2/h3-8H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2 |
| Standard InChI Key | TVMXDCGIABBOFY-VAZJTQEUSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H] |
| SMILES | CCCCCCCC |
| Canonical SMILES | CCCCCCCC |
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